3-Bromo-1-methyl-quinoline
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Description
3-Bromo-1-methyl-quinoline is a chemical compound with the molecular formula C9H6BrN . It is a derivative of quinoline, a heterocyclic aromatic compound that has a wide range of applications in medicinal and synthetic organic chemistry .
Synthesis Analysis
The synthesis of quinoline derivatives, including 3-Bromo-1-methyl-quinoline, has been a subject of extensive research. Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach . More recent methods involve transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols .Molecular Structure Analysis
The molecular structure of 3-Bromo-1-methyl-quinoline consists of a benzene ring fused with a pyridine moiety . The bromine atom is attached to the third carbon atom in the ring, and a methyl group is attached to the first carbon atom .Chemical Reactions Analysis
The chemical reactions involving 3-Bromo-1-methyl-quinoline are diverse and depend on the specific conditions and reagents used. For instance, transition metal-catalyzed reactions can lead to various functionalized quinoline derivatives . Other reaction methods include one-pot reactions, solvent-free reaction conditions, and reactions using ionic liquids .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Bromo-1-methyl-quinoline include a molecular weight of 208.057 g/mol . More detailed information about its density, melting point, boiling point, and other properties was not found in the retrieved sources.Safety and Hazards
According to the safety data sheet, 3-Bromo-1-methyl-quinoline may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area .
Future Directions
The future directions in the research of 3-Bromo-1-methyl-quinoline and other quinoline derivatives involve the development of greener and more sustainable chemical processes . This includes the use of alternative reaction methods such as microwave-assisted synthesis, the use of recyclable catalysts, and the development of one-pot and solvent-free reaction conditions .
properties
IUPAC Name |
3-bromo-1-methyl-2H-quinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN/c1-12-7-9(11)6-8-4-2-3-5-10(8)12/h2-6H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYGKEZKZXVTCMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(=CC2=CC=CC=C21)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-methyl-quinoline |
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